Cas no 2138147-28-9 (Cyclobutane, 1-(bromomethyl)-3,3-difluoro-1-(2-methylpropyl)-)

• Product Name: Cyclobutane, 1-(bromomethyl)-3,3-difluoro-1-(2-methylpropyl)-
• CAS No: 2138147-28-9
• MF: C₉H₁₅BrF₂
• MW: 241.11620926857
• CID: 5288631
• Update Time: 2025-06-07

Cyclobutane, 1-(bromomethyl)-3,3-difluoro-1-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(bromomethyl)-3,3-difluoro-1-(2-methylpropyl)-

• Inchi： 1S/C9H15BrF2/c1-7(2)3-8(6-10)4-9(11,12)5-8/h7H,3-6H2,1-2H3
• InChI Key： AQQWSTSTMIEHFT-UHFFFAOYSA-N
• SMILES： C1(CBr)(CC(C)C)CC(F)(F)C1

Additional information on Cyclobutane, 1-(bromomethyl)-3,3-difluoro-1-(2-methylpropyl)-

Comprehensive Overview of Cyclobutane, 1-(bromomethyl)-3,3-difluoro-1-(2-methylpropyl)- (CAS No. 2138147-28-9)

The compound Cyclobutane, 1-(bromomethyl)-3,3-difluoro-1-(2-methylpropyl)- (CAS No. 2138147-28-9) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and materials science. This brominated and fluorinated cyclobutane derivative stands out for its versatility in synthetic chemistry, making it a valuable intermediate for researchers and industrial chemists alike.

One of the most intriguing aspects of Cyclobutane, 1-(bromomethyl)-3,3-difluoro-1-(2-methylpropyl)- is its molecular architecture. The presence of both bromomethyl and difluoro groups on the cyclobutane ring introduces a high degree of reactivity, enabling selective functionalization. This characteristic aligns with the growing demand for fluorinated building blocks in drug discovery, as fluorine atoms often enhance the bioavailability and metabolic stability of pharmaceutical compounds. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such structurally diverse intermediates.

In the context of green chemistry and sustainable synthesis, Cyclobutane, 1-(bromomethyl)-3,3-difluoro-1-(2-methylpropyl)- offers opportunities for developing more efficient catalytic processes. Researchers are exploring its use in C-H activation and cross-coupling reactions, which are pivotal for constructing complex molecular frameworks with minimal waste. The compound’s compatibility with transition metal catalysts has also been a subject of investigation, particularly in the synthesis of bioactive molecules and advanced materials.

The 2-methylpropyl substituent in Cyclobutane, 1-(bromomethyl)-3,3-difluoro-1-(2-methylpropyl)- contributes to its lipophilicity, a property highly sought after in the development of lipid-based drug delivery systems. This aligns with current industry focus on nanomedicine and targeted therapies, where controlling molecular interactions is critical. Additionally, the compound’s potential role in polymeric materials has been explored, particularly for creating high-performance coatings and specialty adhesives with enhanced durability.

From a safety and handling perspective, Cyclobutane, 1-(bromomethyl)-3,3-difluoro-1-(2-methylpropyl)- requires careful storage and handling due to its reactivity. However, its applications in high-value chemical synthesis justify the precautions. The compound’s CAS No. 2138147-28-9 serves as a unique identifier in global chemical databases, facilitating regulatory compliance and supply chain transparency—a key concern in today’s digitized chemical industry.

Looking ahead, the demand for Cyclobutane, 1-(bromomethyl)-3,3-difluoro-1-(2-methylpropyl)- is expected to rise, driven by advancements in precision medicine and smart materials. Its integration into automated synthesis platforms and flow chemistry systems further underscores its relevance in modern laboratories. As the scientific community continues to uncover its full potential, this compound remains a cornerstone in the toolkit of innovative chemists worldwide.